![molecular formula C11H8N4O2 B8607650 6-(1H-pyrazol-4-yl)imidazo[1,2-a]pyridine-2-carboxylic acid](/img/structure/B8607650.png)
6-(1H-pyrazol-4-yl)imidazo[1,2-a]pyridine-2-carboxylic acid
Cat. No. B8607650
M. Wt: 228.21 g/mol
InChI Key: HUJWMQBBTPBHNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08314109B2
Procedure details
128 mg of ethyl 6-(1H-pyrazol-4-yl)imidazo[1,2-a]pyridine-2-carboxylate are saponified under conditions similar to those described for the preparation of Intermediate 11 (step 11.3), to give 60 mg of 6-(1H-pyrazol-4-yl)imidazo[1,2-a]pyridine-2-carboxylic acid.
Quantity
128 mg
Type
reactant
Reaction Step One
Name
Intermediate 11
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[NH:1]1[CH:5]=[C:4]([C:6]2[CH:7]=[CH:8][C:9]3[N:10]([CH:12]=[C:13]([C:15]([O:17]CC)=[O:16])[N:14]=3)[CH:11]=2)[CH:3]=[N:2]1.CC(C)(OC(NC1N=C(C2C=CC3N(C=C(C(O)=O)N=3)C=2)C=CC=1)=O)C>>[NH:1]1[CH:5]=[C:4]([C:6]2[CH:7]=[CH:8][C:9]3[N:10]([CH:12]=[C:13]([C:15]([OH:17])=[O:16])[N:14]=3)[CH:11]=2)[CH:3]=[N:2]1
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Inputs
Step One
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Name
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Quantity
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128 mg
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Type
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reactant
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Smiles
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N1N=CC(=C1)C=1C=CC=2N(C1)C=C(N2)C(=O)OCC
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Step Two
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Name
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Intermediate 11
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC(C)(OC(=O)NC1=CC=CC(=N1)C=1C=CC=2N(C1)C=C(N2)C(=O)O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1N=CC(=C1)C=1C=CC=2N(C1)C=C(N2)C(=O)O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 60 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 52.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
